Cas no 73812-13-2 (4-(thiophen-3-yl)oxane-4-carboxylic acid)

• Product Name: 4-(thiophen-3-yl)oxane-4-carboxylic acid
• CAS No: 73812-13-2
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 6363669
• PubChem ID: 12577609
• Update Time: 2025-05-21

4-(thiophen-3-yl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(thiophen-3-yl)oxane-4-carboxylic acid
• 4-(thiophen-3-yl)tetrahydro-2H-pyran-4-carboxylic acid
• 2H-Pyran-4-carboxylic acid, tetrahydro-4-(3-thienyl)-

• Inchi： 1S/C10H12O3S/c11-9(12)10(2-4-13-5-3-10)8-1-6-14-7-8/h1,6-7H,2-5H2,(H,11,12)
• InChI Key： KZMGLDAFRSZRMA-UHFFFAOYSA-N
• SMILES： C1OCCC(C2C=CSC=2)(C(O)=O)C1

Additional information on 4-(thiophen-3-yl)oxane-4-carboxylic acid

4-(Thiophen-3-yl)oxane-4-carboxylic Acid: A Comprehensive Overview

4-(Thiophen-3-yl)oxane-4-carboxylic acid (CAS No: 73812-13-2) is a compound of significant interest in the fields of organic chemistry, materials science, and pharmacology. This compound, characterized by its unique structure featuring a thiophene ring fused with an oxane (tetrahydrofuran) ring and a carboxylic acid group, has garnered attention due to its potential applications in drug design, material synthesis, and as a building block for advanced chemical structures.

The thiophene moiety in 4-(Thiophen-3-yl)oxane-4-carboxylic acid contributes to its electronic properties, making it a versatile compound for various chemical reactions. Recent studies have highlighted its role in the development of conjugated systems for optoelectronic devices, where its ability to facilitate electron delocalization is exploited. Additionally, the carboxylic acid group provides functional versatility, enabling the formation of esters, amides, and other derivatives that are valuable in both academic research and industrial applications.

One of the most promising areas of research involving 4-(Thiophen-3-yl)oxane-4-carboxylic acid is its application in drug delivery systems. The compound's structure allows for the creation of bioactive molecules with enhanced solubility and bioavailability. For instance, recent findings suggest that derivatives of this compound can serve as carriers for hydrophobic drugs, improving their efficacy in targeted therapies.

In terms of synthesis, 4-(Thiophen-3-yl)oxane-4-carboxylic acid is typically prepared through a combination of ring-closing metathesis and subsequent oxidation reactions. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for large-scale applications. Researchers have also explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining high-quality standards.

The structural uniqueness of 4-(Thiophen-3-yl)oxane-4-carboxylic acid also makes it a valuable tool in the study of biomolecular interactions. Its ability to form stable complexes with metal ions has been leveraged in the development of sensors for heavy metal detection. Furthermore, its use as a chelating agent in coordination chemistry has opened new avenues for catalytic applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 4-(Thiophen-3-ylo xane - 4 - carboxylic acid). Quantum mechanical studies have revealed that the compound exhibits significant conjugation between the thiophene ring and the oxane system, enhancing its stability and reactivity under various conditions.

In conclusion, 4-(Thiophen - 3 - yl ) oxane - 4 - carboxylic acid (CAS No: 73812 - 13 - 2 ) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry and related fields.